4-methyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C21H18N2O4S/c1-13-3-7-16(8-4-13)28(25,26)23-15-6-10-19-17(12-15)21(24)22-18-11-14(2)5-9-20(18)27-19/h3-12,23H,1-2H3,(H,22,24)
• InChI Key: SGIPWHOOJNEEQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)C)NC3=O
• Molecular Formula: C21H18N2O4S
• Molecular Weight: 394.4 g/mol
• CAS No.: 922035-00-5

Description

This compound belongs to the dibenzo[b,f][1,4]oxazepine class, characterized by a fused tricyclic framework with an oxygen atom in the seven-membered heterocyclic ring. Its structural complexity and functional groups suggest applications in medicinal chemistry, particularly in targeting central nervous system receptors or enzymes .

Biological Activity

4-methyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a complex organic compound with significant potential in medicinal chemistry. Its unique structural features suggest various biological activities, particularly as enzyme inhibitors and in anti-inflammatory and antimicrobial applications.

Chemical Structure and Properties

• Molecular Formula : C21H18N2O4S
• Molecular Weight : 394.45 g/mol
• Key Structural Features : The compound includes a dibenzo[b,f][1,4]oxazepin moiety, which may confer distinct biological properties compared to other compounds in its class.

Biological Activity Overview

Research indicates that compounds similar to 4-methyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide exhibit notable biological activities. These include:

• Anti-inflammatory Activity :
  • Compounds with similar structures have shown significant inhibition of carrageenan-induced rat paw edema, indicating potential anti-inflammatory effects .
  • The mechanism of action may involve the inhibition of specific enzymes or pathways associated with inflammation.
• Antimicrobial Activity :
  • In vitro studies have demonstrated antimicrobial efficacy against various pathogens. For instance, related benzenesulfonamide compounds have shown minimum inhibitory concentrations (MICs) ranging from 6.28 mg/mL to 6.72 mg/mL against bacteria such as E. coli and S. aureus .
  • The compound's structure suggests it may interact with bacterial cell walls or metabolic pathways critical for bacterial survival.
• Antioxidant Properties :
  • Certain derivatives of benzenesulfonamides have been reported to possess antioxidant activity comparable to that of Vitamin C, which is crucial for mitigating oxidative stress in biological systems .

The biological activity of this compound likely stems from its ability to bind to specific enzymes or receptors, influencing various biochemical pathways. Detailed studies on binding affinity and selectivity are essential for elucidating its precise mechanisms of action.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anti-inflammatory	Inhibition of carrageenan-induced edema
Antimicrobial	MIC values against E. coli (6.72 mg/mL), S. aureus (6.63 mg/mL)
Antioxidant	Comparable activity to Vitamin C

Research Insights

A study focusing on related benzenesulfonamide derivatives found that certain compounds exhibited potent anticancer activity against human tumor cell lines such as HCT-116 and MCF-7, with IC50 values indicating effective growth inhibition . These findings suggest that the structural characteristics of sulfonamides play a crucial role in their biological efficacy.

Comparison with Similar Compounds

Research Implications

Recent studies (2025) highlight the versatility of dibenzo[b,f][1,4]oxazepine derivatives in drug discovery. Structural modifications, such as the addition of electron-withdrawing groups (e.g., trifluoromethyl ) or bulky substituents (e.g., N-(4-methylphenyl) ), provide a roadmap for optimizing pharmacokinetic and pharmacodynamic profiles. However, synthetic challenges, particularly low yields in thiazepine derivatives , underscore the need for improved methodologies for oxazepine-based compounds.